Cas no 63570-07-0 ( )

structure
Chemical and Physical Properties
Names and Identifiers
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- 2-(5-methylpyrazol-1-yl)-1,2-diphenylethanone
- 2-(5-methyl-pyrazol-1-yl)-1,2-diphenyl-ethanone
- AC1L7ZM9
- NSC260815
- 2-(5-Methyl-1H-pyrazol-1-yl)-1,2-diphenylethan-1-one
- NSC-260815
- 63570-07-0
- DTXSID90312720
-
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- Inchi: InChI=1S/C18H16N2O/c1-14-12-13-19-20(14)17(15-8-4-2-5-9-15)18(21)16-10-6-3-7-11-16/h2-13,17H,1H3
- InChI Key: JHOQANFJQYSCSH-UHFFFAOYSA-N
- SMILES: CC1=CC=NN1C(C2=CC=CC=C2)C(=O)C3=CC=CC=C3
Computed Properties
- Exact Mass: 276.12638
- Monoisotopic Mass: 276.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 345
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 34.9Ų
- XLogP3: 3.8
Experimental Properties
- Density: 1.11
- Boiling Point: 456.1°C at 760 mmHg
- Flash Point: 229.6°C
- Refractive Index: 1.603
- PSA: 34.89
- LogP: 3.66380
Related Literature
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Zheng-Dong Liu,Yong-Zheng Chang,Chang-Jin Ou,Jin-Yi Lin,Ling-Hai Xie,Cheng-Rong Yin,Ming-Deng Yi,Yan Qian,Nai-En Shi,Wei Huang Polym. Chem., 2011,2, 2179-2182
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Junjun Su,Xin Wen,Weiping Chen,Yang Miao,Fenghong Li,Yue Wang New J. Chem., 2018,42, 5005-5013
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Lijiao Ao,Xinjia Hu,Meng Xu,Qiqing Zhang,Liang Huang Dalton Trans., 2020,49, 4669-4674
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Wolfgang G. Zeier,Hong Zhu,Zachary M. Gibbs,Gerbrand Ceder,Wolfgang Tremel,G. Jeffrey Snyder J. Mater. Chem. C, 2014,2, 10189-10194
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